Cas no 2228242-95-1 (4-1-(1H-pyrazol-3-yl)ethylpiperidine)

• Product Name: 4-1-(1H-pyrazol-3-yl)ethylpiperidine
• CAS No: 2228242-95-1
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6313861
• PubChem ID: 165950143
• Update Time: 2025-10-29

4-1-(1H-pyrazol-3-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(1H-pyrazol-3-yl)ethylpiperidine
• EN300-1811990
• 2228242-95-1
• 4-[1-(1H-pyrazol-3-yl)ethyl]piperidine

• Inchi： 1S/C10H17N3/c1-8(10-4-7-12-13-10)9-2-5-11-6-3-9/h4,7-9,11H,2-3,5-6H2,1H3,(H,12,13)
• InChI Key： QNMWQAAEWCVNQW-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1=CC=NN1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-1-(1H-pyrazol-3-yl)ethylpiperidine

Introduction to 4-1-(1H-pyrazol-3-yl)ethylpiperidine (CAS No. 2228242-95-1)

4-1-(1H-pyrazol-3-yl)ethylpiperidine, identified by the Chemical Abstracts Service number 2228242-95-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine ring conjugated with a pyrazole moiety, has garnered attention due to its structural versatility and potential biological activities. The unique arrangement of heterocyclic rings in this compound suggests a promising role in the development of novel therapeutic agents, particularly in addressing complex diseases such as neurological disorders and inflammatory conditions.

The structural framework of 4-1-(1H-pyrazol-3-yl)ethylpiperidine combines the favorable properties of both piperidine and pyrazole scaffolds. Piperidine derivatives are well-documented for their role as pharmacophores in various drug classes, including antipsychotics, antihistamines, and antiviral agents. The pyrazole ring, on the other hand, is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The synergistic effect of these two heterocyclic systems makes 4-1-(1H-pyrazol-3-yl)ethylpiperidine a compelling candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-1-(1H-pyrazol-3-yl)ethylpiperidine with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in neurotransmitter signaling, making it a potential lead for the development of drugs targeting neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, the anti-inflammatory potential of the pyrazole moiety has been highlighted in several preclinical studies, indicating its utility in treating chronic inflammatory conditions.

The synthesis of 4-1-(1H-pyrazol-3-yl)ethylpiperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key synthetic steps typically include nucleophilic substitution reactions to form the piperidine-pyrazole linkage, followed by functional group modifications to introduce the ethyl side chain. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

In vitro pharmacological studies have begun to elucidate the mechanism of action of 4-1-(1H-pyrazol-3-yl)ethylpiperidine. Initial findings suggest that this compound may exert its effects by modulating the activity of key enzymes and receptors involved in disease pathways. For instance, its interaction with monoamine oxidase (MAO) inhibitors has been observed in cell-based assays, indicating a potential application in treating mood disorders. Furthermore, its ability to inhibit inflammatory cytokine production has been noted in experimental models of inflammation, highlighting its therapeutic potential.

The pharmacokinetic properties of 4-1-(1H-pyrazol-3-yl)ethylpiperidine are also under investigation to assess its suitability for clinical development. Absorption, distribution, metabolism, and excretion (ADME) studies are crucial for determining the bioavailability and duration of action of this compound. Preliminary data suggest that 4-1-(1H-pyrazol-3-yl)ethylpiperidine exhibits moderate solubility in both aqueous and lipid environments, which could facilitate its formulation into various dosage forms.

Future research directions for 4-1-(1H-pyrazol-3-yl)ethylpiperidine include exploring its efficacy in animal models of disease and conducting clinical trials to evaluate its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from preclinical development to clinical application. Additionally, innovative drug delivery systems may be developed to enhance the therapeutic index of 4-1-(1H-pyrazol-3-yl)ethylpiperidine, ensuring optimal treatment outcomes for patients.

The growing interest in heterocyclic compounds like 4-1-(1H-pyrazol-3-yl)ethylpiperidine underscores their importance as building blocks for novel therapeutics. The combination of computational chemistry tools with traditional wet chemistry approaches has accelerated the discovery process for such compounds. As our understanding of disease mechanisms continues to evolve, molecules like 4-1-(1H-pyrazol-3-y]ethylpipetid ine will play an increasingly critical role in addressing unmet medical needs.